Cas no 146960-90-9 (1,1-Bis(dicyclohexylphosphino)ferrocene)

• Product Name: 1,1-Bis(dicyclohexylphosphino)ferrocene
• CAS No: 146960-90-9
• MDL: MFCD09038820
• CID: 91881
• PubChem ID: 329762837
• Update Time: 2025-06-09

1,1-Bis(dicyclohexylphosphino)ferrocene Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIS(DICYCLOHEXYLPHOSPHINO)FERROCENE
• 1,1′-Bis(dicyclohexylphosphino)ferrocene
• 1,1-Bis(dicyclohexylphosphino)ferrocene
• Dicyclohexyl(cyclopentyl)phosphane
• 1,1'-Bis(dicyclohexylphosphiNA)ferrocene
• 1,1'-Bis(dicyclohexylphosphino
• 1,1'-Bis(dicyclohexylphosphino)ferrocene,98%
• 1,1'-Bis(dicyclohexylphosphino)ferrocene,Min.98%
• 1,1'-Bis(dicyclohexylphosphino)ferrocene, min. 98%
• 1,1'-Bis(dicycL

• MDL： MFCD09038820
• Inchi： 1S/2C17H22P.Fe/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;/h2*15-16H,1-6,9-12H2;/q2*-1;+2
• InChI Key： OYQDKNYBVNMMJN-UHFFFAOYSA-N
• SMILES： P(C1CCCCC1)(C1CCCCC1)[C-]12C3=C4C5=C1[Fe+2]16782345C2C1=C6[C-]7(P(C1CCCCC1)C1CCCCC1)C8=2

Computed Properties

• Exact Mass: 578.28900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 138 °C
• PSA: 27.18000
• LogP: 10.41770
• Sensitiveness: Sensitive to humidity

1,1-Bis(dicyclohexylphosphino)ferrocene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-24-26-36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD289478)
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on 1,1-Bis(dicyclohexylphosphino)ferrocene

Introduction to 1,1-Bis(dicyclohexylphosphino)ferrocene (CAS No. 146960-90-9)

1,1-Bis(dicyclohexylphosphino)ferrocene, with the chemical formula C₄₄H₇₀FeP₂, is a prominent organometallic compound widely recognized for its applications in catalysis, coordination chemistry, and material science. This compound belongs to the class of ferrocene derivatives, which are characterized by their unique sandwich-like structure composed of two cyclopentadienyl rings sandwiching a central iron atom. The presence of dicyclohexylphosphino groups enhances its steric bulk and electronic properties, making it a valuable ligand in various chemical transformations.

The significance of 1,1-Bis(dicyclohexylphosphino)ferrocene lies in its ability to act as a highly effective ligand in transition metal catalysis. Its phosphine-based backbone provides excellent steric hindrance, which is crucial for controlling the selectivity and efficiency of catalytic reactions. This compound has been extensively studied in the context of cross-coupling reactions, hydrogenation processes, and polymerization mechanisms, where it demonstrates remarkable performance due to its robust coordination capabilities with various metal centers.

In recent years, research on 1,1-Bis(dicyclohexylphosphino)ferrocene has been particularly focused on its role in asymmetric catalysis. The chiral nature of ferrocene derivatives allows for the design of enantioselective catalysts, which are indispensable in the synthesis of pharmaceuticals and fine chemicals. Studies have shown that when paired with appropriate transition metals such as palladium or rhodium, this ligand can facilitate highly enantioselective reactions, leading to the production of chiral compounds with high optical purity. This has opened up new avenues in the pharmaceutical industry, where enantiomerically pure drugs are often required for optimal biological activity.

The compound's stability under various reaction conditions further underscores its utility in industrial applications. Unlike some phosphine ligands that can undergo decomposition or oxidation, 1,1-Bis(dicyclohexylphosphino)ferrocene remains stable over prolonged periods, even under harsh conditions such as high temperatures or strong oxidizing agents. This stability ensures consistent performance in catalytic processes, reducing the need for frequent replenishment and improving overall reaction yields.

Another area where 1,1-Bis(dicyclohexylphosphino)ferrocene has made significant contributions is in the field of materials science. Its unique electronic properties make it an attractive candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in creating novel materials with enhanced charge transport capabilities and luminescent properties. These advancements hold promise for the development of next-generation electronic devices that are more efficient and sustainable.

The synthesis of 1,1-Bis(dicyclohexylphosphino)ferrocene involves a series of well-established organic reactions, including ferrocene functionalization and phosphination. The use of dicyclohexylphosphine as a precursor ensures high purity and yield upon reaction completion. Despite its complexity, the synthetic route to this compound is well-documented and accessible to researchers with expertise in organometallic chemistry.

In conclusion, 1,1-Bis(dicyclohexylphosphino)ferrocene (CAS No. 146960-90-9) is a versatile and highly effective organometallic compound with broad applications across multiple scientific disciplines. Its role in catalysis, particularly in asymmetric transformations and cross-coupling reactions, has been instrumental in advancing synthetic methodologies. Additionally, its stability and unique electronic properties make it a valuable material for developing innovative technologies in electronics and photonics. As research continues to uncover new uses for this compound, 1 , 1 - Bis ( D i c y c l o h e x y l p h o s p h i n o ) f e r r o c e n e is poised to remain at the forefront of chemical innovation.